Cas no 1333633-91-2 (N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide)

• Product Name: N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide
• CAS No: 1333633-91-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5767725
• PubChem ID: 53613299
• Update Time: 2025-10-22

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Z1129546851
• AKOS033068331
• N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide
• EN300-26686974
• 1333633-91-2
• CHEMBL4960184
• N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-3-ethoxybenzamide

• Inchi： 1S/C18H22N2O4/c1-2-22-15-5-3-4-14(12-15)16(21)20-17(13-19)6-8-18(9-7-17)23-10-11-24-18/h3-5,12H,2,6-11H2,1H3,(H,20,21)
• InChI Key： LSTRGNIGCUEMJQ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C#N)(CC2)NC(C1C=CC=C(C=1)OCC)=O

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.6Ų

Additional information on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide: A Comprehensive Overview

The compound with CAS No. 1333633-91-2, known as N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological properties. In this article, we delve into the synthesis, structure, applications, and the latest research findings related to this compound.

N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide is a spirocyclic compound characterized by a dioxaspiro ring system fused with a benzamide moiety. The spirocyclic structure is a key feature of this compound, contributing to its stability and reactivity. Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability.

The synthesis of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide involves a multi-step process that includes the formation of the spirocyclic core and subsequent functionalization with the benzamide group. Researchers have optimized synthetic routes to enhance yield and purity, making this compound more accessible for further studies. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during synthesis.

One of the most intriguing aspects of N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide is its potential in medicinal chemistry. Recent findings suggest that this compound exhibits modulatory effects on key biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its ability to inhibit certain kinases, making it a promising candidate for anti-inflammatory and neuroprotective therapies.

In addition to its therapeutic potential, N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-3-ethoxybenzamide has been investigated for its role in materials science. Its rigid spirocyclic structure makes it an ideal candidate for use in polymer synthesis and as a building block for advanced materials with tailored mechanical properties. Researchers at the University of California have reported on its application in creating self-healing polymers, a breakthrough that could revolutionize industries such as electronics and aerospace.

The latest research on N-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yli}benzamide derivatives has also focused on their photophysical properties. Scientists at ETH Zurich have discovered that these compounds exhibit unique fluorescence characteristics under UV light, which could be exploited in sensing applications and bioimaging technologies.

In conclusion, N-{8-cyano-1,4-dioxaspiro[4.5]decan